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Compound of Interest

Compound Name: 2-Propynal

Cat. No.: B127286

Application Note AP-CHEM-2P101

Introduction

2-Propynal, also known as propargyl aldehyde or propiolaldehyde, is a highly reactive and
versatile organic compound with the formula HC=CCHO.[1] It is the simplest molecule
containing both an alkyne and an aldehyde functional group.[1] This unique structure makes it
a valuable building block in organic synthesis, particularly in the formation of complex cyclic
and heterocyclic systems. However, its high reactivity is also associated with significant
hazards, including flammability, toxicity, and a propensity for explosive polymerization.[2] This
document provides a comprehensive protocol for the safe handling and use of 2-Propynal in a
laboratory setting, targeting researchers, scientists, and professionals in drug development.
Adherence to these guidelines is critical for ensuring personnel safety and experimental
success.

Hazard Assessment and Safety Data

A thorough understanding of the hazards associated with 2-Propynal is the foundation of a
safe experimental protocol. It is a colorless to light yellow liquid that is volatile, a lachrymator
(induces tearing), and can polymerize with explosive force, especially in the presence of bases
like pyridine.[2][3]

Physical and Chemical Properties
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The following table summarizes key physical and chemical properties of 2-Propynal.

Property Value Source
Molecular Formula Cs3H20 [1]
Molecular Weight 54.05 g/mol [1][3]
Appearance Colorless to light yellow liquid [3]
Boiling Point 54-57 °C (129-135 °F) [1]
Density 0.913 - 0.9152 g/cm3 [3]
Flash Point 4.8 °C

Soluble in polar solvents like
Solubility water, ethanol, acetone. Low [3]

solubility in non-polar solvents.

Toxicity and Hazard Data

2-Propynal is classified as toxic and corrosive. The table below outlines its GHS hazard

statements.

GHS Hazard Statement Code

Description

Highly flammable liquid and vapour / Flammable

H225 / H226
liquid and vapour
H300 Fatal if swallowed
H330 Fatal if inhaled
H315 Causes skin irritation
H317 May cause an allergic skin reaction
H318 Causes serious eye damage
H335 May cause respiratory irritation
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Source: GHS labelling information for Propiolaldehyde.

Personal Protective Equipment (PPE) and
Engineering Controls

Strict adherence to PPE and engineering controls is mandatory when handling 2-Propynal.

Engineering Controls

e Fume Hood: All manipulations of 2-Propynal (weighing, transferring, and reaction setup)
must be performed within a certified chemical fume hood with a face velocity of 80-120 feet
per minute.

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of flammable
and toxic vapors.[4]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible and tested regularly.[4]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a full-face shield are required at all times.[4]

o Hand Protection: Double-gloving with chemical-resistant gloves (e.g., nitrile or neoprene) is
mandatory. Inspect gloves for any signs of degradation or puncture before use.

o Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[5]

» Respiratory Protection: For operations with a high risk of inhalation exposure or in case of a
spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should
be used.

Experimental Protocol: Diels-Alder Reaction with 2-
Propynal

This section details a representative protocol for a [4+2] cycloaddition (Diels-Alder) reaction,
where 2-Propynal acts as a dienophile. The Diels-Alder reaction is a powerful tool for forming
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six-membered rings.[6][7]

Reaction Scheme

A general scheme for the Diels-Alder reaction between a generic diene and 2-Propynal is
shown below. 2-Propynal is an excellent dienophile due to the electron-withdrawing nature of
the aldehyde group, which lowers the energy of its LUMO for better interaction with the diene's
HOMO.[7]
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Heat or
Diene Lewis Acid Catalyst
(e.g., Cyclopentadiene)
I
> Diels-Alder Adduct
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+ Lewis Acid Catalyst

2-Propynal
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Apparatus Setup Workflow

Preparation

Oven-dry all glassware
(120°C, >4h)

Assemble hot glassware
under Nitrogen

Assembly

Equip 3-neck RBF with:
- Stir bar
- Reflux condenser (N2 inlet)
- Thermometer
- Septum

Reagent Handling (in Fume Hood)

Add Diene and Solvent
to RBF via syringe

Prepare 2-Propynal solution
in separate flask

Set up syringe pump for
slow addition of 2-Propynal

1. Risk Assessment
- Review SDS
- Identify Hazards

\

2. Engineering Controls
- Verify Fume Hood
- Check Safety Equipment

\

3. Don PPE
- Goggles & Face Shield
- Double Gloves
- FR Lab Coat

\

4. Reagent Preparation
(In Fume Hood)

\

5. Reaction Setup
- Dry Glassware
- Inert Atmosphere

\

6. Conduct Reaction
- Controlled Addition
- Temperature Monitoring

JReaction Incomplete

7. Monitor Progress (TLC)

Reaction Complete
\

8. Reaction Quench
- Cool to 0°C
- Slow Addition of Quenching Agent

\

9. Work-up & Isolation

\

10. Waste Disposal
- Segregate Waste
- Label Container

\

11. Decontaminate
- Glassware
- Work Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

